Cas no 198889-38-2 (methyl (2E)-3-(4-fluorophenyl)-3-phenylprop-2-enoate)

• Product Name: methyl (2E)-3-(4-fluorophenyl)-3-phenylprop-2-enoate
• CAS No: 198889-38-2
• MF: C₁₆H₁₃FO₂
• MW: 256.271628141403
• CID: 6598624
• PubChem ID: 11242285
• Update Time: 2025-10-21

methyl (2E)-3-(4-fluorophenyl)-3-phenylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (2E)-3-(4-fluorophenyl)-3-phenylprop-2-enoate
• 198889-38-2
• EN300-1459540
• SCHEMBL17802358

• Inchi： 1S/C16H13FO2/c1-19-16(18)11-15(12-5-3-2-4-6-12)13-7-9-14(17)10-8-13/h2-11H,1H3/b15-11+
• InChI Key： JKICXHPRIRRTSE-RVDMUPIBSA-N
• SMILES： FC1C=CC(=CC=1)/C(=C/C(=O)OC)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 256.08995782g/mol
• Monoisotopic Mass: 256.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on methyl (2E)-3-(4-fluorophenyl)-3-phenylprop-2-enoate

Methyl (2E)-3-(4-fluorophenyl)-3-phenylprop-2-enoate (CAS No. 198889-38-2): A Comprehensive Overview

Methyl (2E)-3-(4-fluorophenyl)-3-phenylprop-2-enoate, identified by its CAS number 198889-38-2, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, has garnered attention due to its potential applications in various scientific domains.

The molecular structure of methyl (2E)-3-(4-fluorophenyl)-3-phenylprop-2-enoate consists of a methyl ester group attached to a conjugated enone system, with substituents including a 4-fluorophenyl ring and a phenyl group at the third carbon position. This configuration imparts distinct electronic and steric properties, making it a versatile candidate for synthetic chemistry and drug discovery.

In recent years, the study of heterocyclic compounds has seen remarkable advancements, and methyl (2E)-3-(4-fluorophenyl)-3-phenylprop-2-enoate has emerged as a promising intermediate in the synthesis of bioactive molecules. The presence of both fluorine and phenyl groups enhances its reactivity, enabling diverse functionalization strategies that are crucial for developing novel therapeutic agents.

One of the most compelling aspects of methyl (2E)-3-(4-fluorophenyl)-3-phenylprop-2-enoate is its potential role in medicinal chemistry. Researchers have explored its utility in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its effectiveness in generating compounds with anti-inflammatory and anticancer properties. The fluorine atom, in particular, is known to improve metabolic stability and binding affinity, making it an attractive feature for drug design.

The enone moiety in the structure of methyl (2E)-3-(4-fluorophenyl)-3-phenylprop-2-enoate also contributes to its pharmacological significance. Enones are well-documented for their ability to interact with biological targets through various mechanisms, including Michael addition and aldol reactions. These reactions are fundamental in the biosynthesis of many natural products and have been harnessed in the development of synthetic methodologies for drug candidates.

Recent advancements in computational chemistry have further highlighted the importance of methyl (2E)-3-(4-fluorophenyl)-3-phenylprop-2-enoate as a key intermediate. Molecular modeling studies have revealed that this compound can be efficiently incorporated into complex molecular frameworks, facilitating the design of highly specific ligands for therapeutic applications. The combination of experimental synthesis and computational analysis has provided valuable insights into optimizing its pharmacokinetic profiles.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to enhanced biological activity due to modifications in electronic distribution and steric effects. In the case of methyl (2E)-3-(4-fluorophenyl)-3-phenylprop-2-enoate, the 4-fluorophenyl ring not only contributes to its reactivity but also influences its interaction with biological targets.

In conclusion, methyl (2E)-3-(4-fluorophenyl)-3-phenylprop-2-enoate represents a significant compound in the realm of chemical biology and drug discovery. Its unique structural features and versatile reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.